2-{4-[(4-methoxyphenyl)sulfonyl]-1-piperazinyl}-N-1-naphthylacetamide
Overview
Description
2-{4-[(4-methoxyphenyl)sulfonyl]-1-piperazinyl}-N-1-naphthylacetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. This compound is commonly referred to as "MNPA" and is known to have a wide range of biochemical and physiological effects.
Mechanism of Action
MNPA acts as a selective antagonist of the dopamine D2 receptor and serotonin 5-HT1A receptor. This mechanism of action is similar to that of atypical antipsychotic drugs such as clozapine. MNPA also has affinity for the alpha-1 adrenergic receptor and the histamine H1 receptor.
Biochemical and Physiological Effects:
MNPA has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase dopamine and serotonin levels in the prefrontal cortex and striatum, which may contribute to its antipsychotic and antidepressant effects. MNPA has also been shown to reduce pain and inflammation by inhibiting the release of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
MNPA has several advantages for use in lab experiments. It has high potency and selectivity for its target receptors, making it a useful tool for studying the dopamine and serotonin systems. MNPA is also relatively stable and can be easily synthesized in large quantities. However, MNPA has some limitations, including its poor solubility in aqueous solutions and its potential for off-target effects.
Future Directions
There are several potential future directions for research on MNPA. One area of interest is the development of MNPA analogs with improved pharmacokinetic properties. Another area of interest is the investigation of MNPA's effects on other neurotransmitter systems, such as the glutamate system. Additionally, MNPA may have potential for the treatment of other neurological and psychiatric disorders, such as schizophrenia and bipolar disorder.
Conclusion:
In conclusion, MNPA is a chemical compound with significant potential for scientific research and therapeutic applications. Its selective antagonism of the dopamine D2 receptor and serotonin 5-HT1A receptor make it a valuable tool for studying the dopamine and serotonin systems. MNPA's biochemical and physiological effects suggest that it may have potential for the treatment of pain, inflammation, and psychiatric disorders. Further research on MNPA and its analogs may lead to the development of new treatments for these conditions.
Scientific Research Applications
MNPA has been extensively studied for its potential therapeutic properties. It has been shown to have antipsychotic, anxiolytic, and antidepressant effects in animal models. MNPA has also been investigated for its potential use in the treatment of pain and inflammation.
Properties
IUPAC Name |
2-[4-(4-methoxyphenyl)sulfonylpiperazin-1-yl]-N-naphthalen-1-ylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N3O4S/c1-30-19-9-11-20(12-10-19)31(28,29)26-15-13-25(14-16-26)17-23(27)24-22-8-4-6-18-5-2-3-7-21(18)22/h2-12H,13-17H2,1H3,(H,24,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKHGQYZLBSUVLR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CC(=O)NC3=CC=CC4=CC=CC=C43 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.